Cas no 1105203-65-3 ([5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,4-dichlorophenoxy)acetate)

• Product Name: [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,4-dichlorophenoxy)acetate
• CAS No: 1105203-65-3
• MF: C₂₀H₁₅Cl₂NO₆
• MW: 436.242203950882
• CID: 6343332
• PubChem ID: 30608580
• Update Time: 2025-10-25

[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,4-dichlorophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,4-dichlorophenoxy)acetate
• (5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl 2-(2,4-dichlorophenoxy)acetate
• 1105203-65-3
• F2496-1704
• AKOS024653103

• Inchi： 1S/C20H15Cl2NO6/c21-13-2-4-16(15(22)8-13)27-11-20(24)28-10-14-9-18(29-23-14)12-1-3-17-19(7-12)26-6-5-25-17/h1-4,7-9H,5-6,10-11H2
• InChI Key： LPHSKQZIVWFYPQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(=O)OCC1C=C(C2C=CC3=C(C=2)OCCO3)ON=1)Cl

Computed Properties

• Exact Mass: 435.0276426g/mol
• Monoisotopic Mass: 435.0276426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,4-dichlorophenoxy)acetate

Comprehensive Analysis of [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,4-dichlorophenoxy)acetate (CAS No. 1105203-65-3)

The compound [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,4-dichlorophenoxy)acetate (CAS No. 1105203-65-3) is a structurally complex molecule that has garnered significant interest in the fields of organic chemistry and pharmaceutical research. Its unique combination of a benzodioxin moiety and an oxazole ring, coupled with a dichlorophenoxy acetate group, makes it a subject of study for potential applications in drug discovery and agrochemical development. Researchers are particularly intrigued by its potential as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for novel chemical entities like [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,4-dichlorophenoxy)acetate has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's molecular structure is often discussed in the context of structure-activity relationships (SAR), a hot topic in medicinal chemistry. Users frequently search for terms such as "benzodioxin derivatives," "oxazole-based compounds," and "dichlorophenoxy applications," reflecting the growing curiosity about its potential uses.

The synthesis of CAS No. 1105203-65-3 involves multi-step organic reactions, including cyclization and esterification processes, which are of interest to synthetic chemists. Its physicochemical properties, such as solubility and stability, are critical for its potential formulation in pharmaceutical or agricultural products. Discussions around green chemistry and sustainable synthesis methods have also brought attention to this compound, as researchers seek eco-friendly ways to produce such complex molecules.

From a biological activity perspective, [5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl 2-(2,4-dichlorophenoxy)acetate has been explored for its potential interactions with enzymatic pathways and receptor binding. These properties align with current trends in precision medicine and targeted therapy, where specific molecular interactions are leveraged for therapeutic benefits. Searches for "oxazole medicinal uses" and "benzodioxin pharmacology" highlight the public's interest in these applications.

In conclusion, CAS No. 1105203-65-3 represents a fascinating example of modern chemical innovation. Its intricate molecular design and potential multifunctional applications make it a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, this compound may play a pivotal role in addressing some of today's most pressing challenges in healthcare and agriculture.